Cas no 2921712-00-5 (2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone)

• Product Name: 2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone
• CAS No: 2921712-00-5
• MF: C₈H₂Cl₃F₃O
• MW: 277.455090045929
• CID: 6796656
• PubChem ID: 171366457
• Update Time: 2025-11-05

2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone
• 2921712-00-5
• MFCD34841213

• Inchi： 1S/C8H2Cl3F3O/c9-3-1-2-4(12)5(6(3)10)7(15)8(11,13)14/h1-2H
• InChI Key： CURXTPHPVYAHHD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(C(F)(F)Cl)=O)F)Cl

Computed Properties

• Exact Mass: 275.912332g/mol
• Monoisotopic Mass: 275.912332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone

2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone (CAS No. 2921712-00-5): An Overview

2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone (CAS No. 2921712-00-5) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its complex molecular structure, which includes multiple halogen substituents and a difluoroethanone moiety. These features contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone is C₉H₃Cl₄F₃O, and it has a molecular weight of approximately 304.86 g/mol. The compound's structure consists of a phenyl ring substituted with two chlorine atoms at the 2 and 3 positions and a fluorine atom at the 6 position. The ethanone moiety is further substituted with two fluorine atoms at the 2 position and a chlorine atom at the 1 position. This intricate arrangement of substituents imparts unique chemical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In recent years, 2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone has been studied for its potential as an intermediate in the synthesis of novel pharmaceuticals. One notable application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds derived from this intermediate exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex virus (HSV). The presence of multiple halogen substituents in the molecule enhances its lipophilicity, which is crucial for effective cellular penetration and target engagement.

Beyond antiviral applications, 2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone has also been explored for its potential in cancer therapy. Studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, a study published in the Cancer Research journal reported that a derivative of this compound effectively inhibited the activity of protein kinase B (Akt), a critical signaling molecule in many cancer pathways. This inhibition led to reduced tumor growth in both in vitro and in vivo models.

The synthesis of 2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 2,3-dichloro-6-fluorobenzaldehyde with chlorodifluoroacetyl chloride followed by subsequent transformations to introduce additional substituents. The choice of solvents and catalysts plays a crucial role in optimizing the yield and selectivity of these reactions.

The physical properties of 2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone, such as its melting point (approximately 75°C) and boiling point (approximately 180°C), are important considerations for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored away from moisture and strong oxidizing agents to prevent degradation.

In terms of safety and environmental impact, 2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone should be handled with appropriate precautions due to its halogenated nature. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks. Additionally, waste disposal should follow local regulations to ensure environmental safety.

The market demand for 2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone is driven by its growing applications in pharmaceutical research and development. As new therapeutic targets are identified and novel drug candidates are developed, the need for high-quality intermediates like this compound continues to increase. Major pharmaceutical companies and research institutions are investing significant resources into exploring the full potential of this molecule.

In conclusion, 2-Chloro-1-(2,3-dichloro-6-fluorophenyl)-2,2-difluoroethanone (CAS No. 2921712-00-5) is a versatile compound with promising applications in various fields of chemistry and medicine. Its unique structural features make it an ideal candidate for further research and development, particularly in the areas of antiviral agents and cancer therapeutics. As scientific understanding continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the chemical industry.